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Compound of Interest

Compound Name: 1,3-Dioxan-2-ol

CAS No.: 67842-74-4

Cat. No.: B14474135

Get Quote

To safely dispose of a chemical, one must first understand the mechanistic causality of its

hazards. 1,3-Dioxan-2-ol features a six-membered cyclic structure containing two unhindered

oxygen atoms. These oxygen atoms carry unshared pairs of electrons, rendering the adjacent

carbon-hydrogen (C-H) bonds highly susceptible to radical-mediated autooxidation when

exposed to atmospheric oxygen and ultraviolet light[3].

This autooxidation process forms hydroperoxides. Because these peroxides are significantly

less volatile than the parent 1,3-Dioxan-2-ol, they concentrate rapidly if the solvent evaporates

or is distilled[1]. Once concentrated, these peroxides precipitate into shock-, heat-, and friction-

sensitive crystals that can detonate with the force of high explosives.

Table 1: Physicochemical & Disposal Hazard Profile
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Hazard Parameter Classification / Value
Operational Implication for
Disposal

Chemical Class Cyclic Acetal / Ether

High risk of autooxidation;

requires inert atmosphere

storage prior to disposal.

Peroxide Class Class B Peroxide Former

Must be tested for peroxides

every 6 months and

immediately prior to disposal.

Flammability Highly Flammable Liquid/Solid

Keep away from ignition

sources; ground and bond all

receiving waste equipment.

Incompatibilities Strong Oxidizers, Acids

Strict segregation required; do

not mix with nitric acid or

halogenated waste.

Part 2: Pre-Disposal Peroxide Validation Protocol
Trust in a safety protocol requires a self-validating system. Before 1,3-Dioxan-2-ol can be

transferred to a waste carboy, its peroxide concentration must be empirically validated. Never

force open a rusted or stuck cap on a container of a peroxide-forming chemical[4].

Table 2: Peroxide Concentration Action Thresholds
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Concentration Hazard Level
Required Operational
Action

< 25 ppm Low

Cleared for standard

laboratory waste

segregation[2].

25 - 100 ppm Moderate

Do not concentrate. Must be

chemically quenched prior to

disposal[2].

> 100 ppm Extreme

STOP. Do not move the

container. Contact EHS / Bomb

Squad immediately[2].

Step-by-Step Validation Methodology
Visual Pre-Inspection: Without moving the bottle, inspect the 1,3-Dioxan-2-ol container

using a flashlight. Look for crystallization around the cap, discoloration, or liquid stratification

(a "whispy" layer at the bottom). If any of these are present, assume the presence of >100

ppm shock-sensitive peroxides and evacuate the immediate area[4].

Atmospheric Control: Conduct all testing inside a certified chemical fume hood behind a

polycarbonate blast shield. Wear heavy-duty neoprene gloves, a chemical splash apron, and

a face shield.

Semi-Quantitative Testing: Submerge a commercial semi-quantitative redox dip strip (e.g.,

KI/starch test strip) into the solvent for 1 second.

Read & Record: Wait 15 seconds and compare the color change to the manufacturer's scale.

Record the exact ppm value on the hazardous waste log.

Part 3: Operational Disposal & Quenching Plan
If the peroxide test yields a result between 25 ppm and 100 ppm, the 1,3-Dioxan-2-ol must be

chemically quenched before it can be legally and safely added to a general waste stream[5].

Step-by-Step Quenching Methodology
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Reagent Preparation: Prepare a fresh aqueous ferrous sulfate (

) solution. Dissolve 60 g of

and 6 mL of concentrated sulfuric acid (

) in 110 mL of deionized water. The ferrous ions act as reducing agents, converting
dangerous hydroperoxides into harmless alcohols[5].

Extraction: Transfer the contaminated 1,3-Dioxan-2-ol to a separatory funnel. Slowly add the

solution at a ratio of 10 mL per 100 mL of organic solvent.

Agitation: Gently swirl the funnel. Do not shake vigorously, as residual concentrated

peroxides can detonate under friction. Vent the stopcock frequently to release pressure.

Phase Separation: Allow the organic and aqueous layers to separate completely. Drain the

aqueous layer into an acidic aqueous waste container.

System Validation (Crucial): Retest the organic layer using a fresh peroxide test strip. If the

reading is < 25 ppm, the quenching is validated. If > 25 ppm, repeat Steps 2-4.

Step-by-Step Waste Segregation & Final Destruction
Segregation: Transfer the validated, peroxide-free (< 25 ppm) 1,3-Dioxan-2-ol into a high-

density polyethylene (HDPE) carboy strictly designated for "Non-Halogenated Organic

Waste". Mixing cyclic ethers with halogenated solvents complicates thermal destruction and

violates EPA Resource Conservation and Recovery Act (RCRA) guidelines[6].

EPA-Compliant Labeling: Affix a hazardous waste tag. Clearly list "1,3-Dioxan-2-ol (100%)",

mark the accumulation start date, and check the "Flammable" and "Peroxide Former" hazard

boxes.

Final Destruction: Transport the waste via a certified hazardous waste vendor. Under 40

CFR Parts 261, 1,3-Dioxan-2-ol must undergo thermal destruction in a chemical incinerator

equipped with an afterburner and scrubber system to prevent the release of uncombusted

volatile organics into the environment[6].
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Part 4: Spill Response and Disposal Decision Tree
The following logical workflow must be memorized by all laboratory personnel handling 1,3-
Dioxan-2-ol to ensure rapid, error-free decision-making during disposal operations.

1,3-Dioxan-2-ol
Disposal Initiation

Step 1: Visual Inspection
(Crystals/Stratification?)

STOP: Do Not Touch.
Contact High-Hazard EHS

 Yes (Fail)

Step 2: Peroxide Testing
(Strips / KI Solution)

 No (Pass)

< 25 ppm:
Safe for Standard Disposal

25 - 100 ppm:
Quench with FeSO4

> 100 ppm:
High Hazard Disposal

Step 3: Segregate as
Non-Halogenated Waste

 Post-Quenching

Step 4: EPA-Compliant
Incineration
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Click to download full resolution via product page

Figure 1: Decision tree and operational workflow for the safe evaluation and disposal of 1,3-
Dioxan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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